Cas no 1251626-35-3 (N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine)
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- [4-[(3,4-Dimethoxyphenyl)amino]-7-methyl-1,8-naphthyridin-3-yl]-1-pyrrolidinylmethanone
- N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine
-
- Inchi: 1S/C22H24N4O3/c1-14-6-8-16-20(25-15-7-9-18(28-2)19(12-15)29-3)17(13-23-21(16)24-14)22(27)26-10-4-5-11-26/h6-9,12-13H,4-5,10-11H2,1-3H3,(H,23,24,25)
- InChI Key: RHWKENQUTBCKRZ-UHFFFAOYSA-N
- SMILES: C(C1=C(NC2=CC=C(OC)C(OC)=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCCC1)=O
Experimental Properties
- Density: 1.275±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 560.4±50.0 °C(Predicted)
- pka: 5.46±0.30(Predicted)
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-2488-2μmol |
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine |
1251626-35-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2488-5μmol |
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine |
1251626-35-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2488-10μmol |
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine |
1251626-35-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2488-1mg |
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine |
1251626-35-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2488-2mg |
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine |
1251626-35-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2488-3mg |
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine |
1251626-35-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2488-4mg |
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine |
1251626-35-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2488-5mg |
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine |
1251626-35-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-2488-10mg |
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine |
1251626-35-3 | 10mg |
$79.0 | 2023-09-10 |
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine
Comprehensive Overview of N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251626-35-3)
N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine, with the CAS number 1251626-35-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,8-naphthyridine derivatives, a class known for its diverse biological activities and potential therapeutic applications. The presence of a pyrrolidine-1-carbonyl moiety and 3,4-dimethoxyphenyl group enhances its structural complexity, making it a subject of interest for drug discovery and development.
In recent years, researchers have focused on 1,8-naphthyridine derivatives due to their promising pharmacological properties, such as anti-inflammatory, antimicrobial, and anticancer effects. The compound N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine is no exception, with studies suggesting its potential role in modulating enzyme activity and receptor interactions. Its unique structure, featuring a 7-methyl substitution and a pyrrolidine ring, contributes to its stability and bioavailability, which are critical factors in drug design.
The synthesis of CAS 1251626-35-3 involves multi-step organic reactions, including condensation and cyclization processes, to achieve the desired 1,8-naphthyridine core. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given the growing demand for novel bioactive molecules, this compound has become a focal point in medicinal chemistry, particularly in the development of targeted therapies for chronic diseases.
One of the most searched questions in the field is: "What are the potential applications of 1,8-naphthyridine derivatives in medicine?" This reflects the broader interest in leveraging such compounds for therapeutic advancements. N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine is being explored for its interaction with specific protein targets, which could lead to breakthroughs in treating conditions like neurodegenerative disorders and metabolic syndromes. Its dimethoxyphenyl group, in particular, is believed to enhance its binding affinity to certain enzymes.
Another trending topic is the role of AI in drug discovery, where compounds like CAS 1251626-35-3 are analyzed using machine learning algorithms to predict their bioactivity and toxicity profiles. This approach accelerates the identification of promising candidates, reducing the time and cost associated with traditional screening methods. The integration of computational tools with experimental validation has positioned 1,8-naphthyridine derivatives as key players in next-generation drug development.
From a commercial perspective, the demand for high-purity N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine is rising, driven by its potential in preclinical and clinical studies. Suppliers and manufacturers are investing in scalable synthesis methods to meet the needs of academic and industrial researchers. Quality control measures, including HPLC analysis and chiral separation, ensure that the compound meets stringent regulatory standards for research use.
In conclusion, N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251626-35-3) represents a fascinating area of study in modern chemistry and pharmacology. Its structural features and biological potential align with current trends in personalized medicine and targeted therapy development. As research progresses, this compound may unlock new avenues for treating complex diseases, reinforcing the importance of 1,8-naphthyridine derivatives in the scientific community.
1251626-35-3 (N-(3,4-dimethoxyphenyl)-7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)